Cas no 2172189-02-3 (2-amino-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanenitrile)

• Product Name: 2-amino-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanenitrile
• CAS No: 2172189-02-3
• MF: C₈H₉ClN₂OS
• MW: 216.687859296799
• CID: 6183035
• PubChem ID: 165849966
• Update Time: 2025-05-26

2-amino-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanenitrile
• 2172189-02-3
• 2-amino-3-{[(5-chlorofuran-2-yl)methyl]sulfanyl}propanenitrile
• EN300-1290076

• Inchi： 1S/C8H9ClN2OS/c9-8-2-1-7(12-8)5-13-4-6(11)3-10/h1-2,6H,4-5,11H2
• InChI Key： ASNGMYPMMUIFSK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCC(C#N)N)O1

Computed Properties

• Exact Mass: 216.0124118g/mol
• Monoisotopic Mass: 216.0124118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 88.2Ų

Additional information on 2-amino-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanenitrile

Introduction to 2-amino-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanenitrile (CAS No. 2172189-02-3)

2-amino-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanenitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2172189-02-3, features a unique structural framework that combines a nitrile group, an amino group, and a sulfur-containing side chain derived from 5-chlorofuran. Such structural motifs are often explored for their potential bioactivity and mechanistic roles in drug discovery.

The molecular structure of 2-amino-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanenitrile incorporates several key functional groups that make it a promising candidate for further investigation. The presence of the nitrile group (–CN) not only contributes to the compound's solubility in polar solvents but also serves as a versatile handle for further chemical modifications. Additionally, the amino group (–NH₂) can participate in hydrogen bonding interactions, which are critical for binding to biological targets. The sulfur-containing moiety, specifically the methylsulfanyl group (–SCH₃), introduces electrophilic characteristics that may enhance reactivity in enzymatic or non-enzymatic pathways.

In recent years, there has been growing interest in heterocyclic compounds incorporating fused rings and sulfur atoms due to their demonstrated biological activity. The 5-chlorofuran moiety in this compound is particularly noteworthy, as derivatives of furan have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The chlorine atom at the 5-position of the furan ring enhances electrophilicity, making it susceptible to nucleophilic substitution reactions—a key feature exploited in medicinal chemistry.

Current research in pharmaceutical sciences highlights the importance of structural diversity in developing novel therapeutic agents. The combination of nitrogen, oxygen, and sulfur heteroatoms in 2-amino-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanenitrile aligns with this trend, as these elements are frequently found in bioactive molecules. For instance, studies have shown that sulfonamide derivatives, which share structural similarities with this compound, exhibit significant pharmacological effects by modulating enzyme activity and receptor binding.

The nitrile group in 2-amino-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanenitrile is another critical feature that has been extensively investigated. Nitriles are known to serve as intermediates in the synthesis of various pharmacophores, including β-lactams and tetrazoles. Moreover, the ability of nitriles to undergo hydrolysis or reduction provides multiple avenues for functionalization, allowing chemists to tailor the compound's properties for specific applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and metabolic stability of compounds like 2-amino-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanenitrile with greater accuracy. Molecular docking studies suggest that this compound may interact with targets such as kinases and transcription factors, which are implicated in various diseases. Additionally, its potential to cross the blood-brain barrier has been explored, making it a candidate for central nervous system (CNS) drug development.

The synthesis of 2-amino-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanenitrile presents both challenges and opportunities for synthetic chemists. The integration of multiple functional groups requires careful consideration of reaction conditions to avoid unwanted side products. However, modern synthetic methodologies have improved our ability to construct complex molecules with high precision. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the furan moiety efficiently.

In conclusion,2-amino-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanenitrile (CAS No. 2172189-02-3) represents a structurally intriguing compound with potential applications in drug discovery. Its unique combination of functional groups positions it as a valuable scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new biological activities and synthetic strategies, this compound is likely to remain a focus of interest in both academic and industrial settings.